Cas no 2227713-00-8 (rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol)

Technical Introduction: rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol is a chiral brominated phenolic compound featuring a cyclopropylamine moiety. Its stereochemically defined structure (rac-1R,2S) makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly for constructing complex heterocycles or bioactive molecules. The presence of both amino and bromo functional groups enhances its reactivity, enabling selective cross-coupling or nucleophilic substitution reactions. The cyclopropyl ring contributes to conformational rigidity, potentially improving binding affinity in drug design. This compound is suited for applications in medicinal chemistry, where precise stereocontrol and functional group diversity are critical. Careful handling is advised due to the reactivity of the bromophenol and amine groups.
rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol structure
2227713-00-8 structure
Product Name:rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol
CAS No:2227713-00-8
MF:C9H10BrNO
MW:228.08580160141
CID:6109437
PubChem ID:165722637
Update Time:2025-05-21

rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol Chemical and Physical Properties

Names and Identifiers

    • rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol
    • 2227713-00-8
    • rac-2-[(1R,2S)-2-aminocyclopropyl]-3-bromophenol
    • EN300-1916679
    • Inchi: 1S/C9H10BrNO/c10-6-2-1-3-8(12)9(6)5-4-7(5)11/h1-3,5,7,12H,4,11H2/t5-,7-/m1/s1
    • InChI Key: HMVOOXYFVDHNNX-IYSWYEEDSA-N
    • SMILES: BrC1=CC=CC(=C1[C@@H]1C[C@H]1N)O

Computed Properties

  • Exact Mass: 226.99458g/mol
  • Monoisotopic Mass: 226.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.2Ų

rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol Pricemore >>

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rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol Related Literature

Additional information on rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol

rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol

The compound rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol, identified by the CAS number 2227713-00-8, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable subject for both academic and industrial investigations. Recent advancements in synthetic chemistry and materials science have shed light on its properties and potential uses, positioning it as a promising candidate for future innovations.

At its core, rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol features a cyclopropane ring fused with an amino group and a bromophenol moiety. The stereochemistry of the molecule, specifically the (1R,2S) configuration, plays a crucial role in determining its reactivity and selectivity in chemical reactions. This stereochemical arrangement is not only critical for understanding the compound's behavior in synthetic processes but also for exploring its applications in drug design and material synthesis.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of the amino group and the bromine atom provides multiple sites for functionalization, enabling researchers to modify the molecule for specific therapeutic purposes. For instance, the amino group can serve as a site for attaching bioactive moieties, while the bromine atom can act as a leaving group in substitution reactions, facilitating further chemical transformations.

In addition to its potential in pharmacology, rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol has shown promise in materials science. Its unique electronic properties and structural rigidity make it an attractive candidate for use in advanced materials such as polymers and nanomaterials. Researchers have explored its ability to form stable covalent bonds with other molecules, leading to the creation of novel materials with enhanced mechanical and electronic properties.

The synthesis of rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound, reducing costs and improving yields. These developments have made it more accessible for both academic research and industrial applications.

Furthermore, the compound's stability under various environmental conditions has been a topic of recent investigation. Studies have demonstrated that rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol exhibits remarkable resilience to thermal degradation and chemical corrosion, making it suitable for use in harsh environments. This property has opened new avenues for its application in industries such as aerospace and automotive manufacturing.

In conclusion, rac-2-(1R,2S)-2-aminocyclopropyl-3-bromophenol (CAS No. 2227713-00-8) is a multifaceted compound with a wide range of potential applications across diverse fields. Its unique structure, stereochemistry, and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and related disciplines. As ongoing research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.

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